Cas no 2166258-05-3 (exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide)

• Product Name: exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide
• CAS No: 2166258-05-3
• MF: C₆H₈O₄S
• MW: 176.190320968628
• CID: 6062462
• PubChem ID: 135392542
• Update Time: 2025-05-19

exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide
• (1R,5S,6R)-3,3-dioxo-3lambda6-thiabicyclo[3.1.0]hexane-6-carboxylic acid
• P18575
• Rel-(1R,5S,6r)-3-Thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide
• PS-17653
• endo-(1R,5S,6r)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide
• exo-3,3-dioxo-36-thiabicyclo[3.1.0]hexane-6-carboxylicacid
• 2166258-05-3
• E?-thiabicyclo[3.1.0]hexane-6-carboxylic acid
• SCHEMBL24868070
• P18576
• PS-17654
• rel-(1R,5S,6s)-3,3-dioxo-3
• 2750509-72-7
• endo-3,3-Dioxo-3
• Rel-(1R,5S,6s)-3-Thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide
• EN300-22907861
• (1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide
• exo-3,3-dioxo-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid
• endo-3,3-dioxo-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C6H8O4S/c7-6(8)5-3-1-11(9,10)2-4(3)5/h3-5H,1-2H2,(H,7,8)/t3-,4+,5+
• InChI Key： IUZPVUZQTFUBDQ-SCDXWVJYSA-N
• SMILES： [C@]12([H])[C@]([H])([C@@H]1C(O)=O)CS(=O)(=O)C2

Computed Properties

• Exact Mass: 176.01432991g/mol
• Monoisotopic Mass: 176.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 79.8Ų

Additional information on exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide

Comprehensive Overview of exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide (CAS No. 2166258-05-3)

The compound exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide (CAS No. 2166258-05-3) is a structurally unique bicyclic sulfone derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its thiabicyclo[3.1.0]hexane core, combined with the carboxylic acid and sulfone functional groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for chiral synthesis and bioactive molecule design, aligning with the growing demand for enantioselective catalysts and targeted therapeutics.

In recent years, the scientific community has focused on sulfone-containing compounds due to their stability and diverse reactivity. The 3,3-dioxide moiety in this molecule enhances its polarity, making it suitable for solubility optimization in drug formulations—a hot topic in preclinical development. Additionally, its exo-(1R,5S,6s) configuration offers stereochemical precision, which is critical for GPCR-targeted drugs, a trending area in neurodegenerative and metabolic disease research. These attributes address common search queries like "sulfone derivatives in drug design" and "chiral building blocks for pharmaceuticals."

The synthesis of CAS No. 2166258-05-3 often involves asymmetric catalysis or enzymatic resolution, methods frequently explored in green chemistry. This aligns with the industry's shift toward sustainable synthesis, a keyword heavily searched in academic and industrial forums. Its bicyclo[3.1.0]hexane scaffold also mimics rigidified peptide backbones, making it relevant to peptidomimetic drug discovery—another high-interest topic in medicinal chemistry.

From an analytical perspective, the compound's carboxylic acid 3,3-dioxide group facilitates characterization via NMR and mass spectrometry, techniques commonly queried by analytical chemists. Its stability under physiological conditions further positions it as a candidate for prodrug development, addressing searches like "acid-stable sulfone prodrugs." Moreover, its potential applications in polymer chemistry—such as modifying biodegradable materials—resonate with environmental sustainability trends.

In summary, exo-(1R,5S,6s)-3-thiabicyclo[3.1.0]hexane-6-carboxylic acid 3,3-dioxide exemplifies innovation at the intersection of structural complexity and functional utility. Its relevance to drug delivery systems, catalysis, and material science ensures its prominence in both academic literature and industrial R&D, answering pressing questions in modern chemistry.